Cas no 1461616-96-5 (1-(1,2-Dimethyl-1H-imidazole-4-sulfonyl)-piperidine-3-carboxylic acid)

• Product Name: 1-(1,2-Dimethyl-1H-imidazole-4-sulfonyl)-piperidine-3-carboxylic acid
• CAS No: 1461616-96-5
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 5199917
• Update Time: 2023-03-02

1-(1,2-Dimethyl-1H-imidazole-4-sulfonyl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-Dimethyl-1H-imidazole-4-sulfonyl)-piperidine-3-carboxylic acid

• Inchi： 1S/C11H17N3O4S/c1-8-12-10(7-13(8)2)19(17,18)14-5-3-4-9(6-14)11(15)16/h7,9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： RSPFEXNZCDTKEH-UHFFFAOYSA-N
• SMILES： N1(S(C2=CN(C)C(C)=N2)(=O)=O)CCCC(C(O)=O)C1

Computed Properties

• Exact Mass: 287.094
• Monoisotopic Mass: 287.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2